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Compound of Interest

Compound Name: 3-Aminobutanamide

Cat. No.: B1278367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the available data on the melting and boiling

points of 3-aminobutanamide. Due to a lack of experimentally determined values in readily

accessible scientific databases, this document presents computationally predicted data and

outlines standardized experimental protocols for the determination of these crucial

physicochemical properties.

Physicochemical Data of 3-Aminobutanamide
Quantitative data for 3-aminobutanamide is summarized in the table below. It is important to

note that the melting and boiling points are predicted values and should be confirmed through

experimental analysis.

Property Value Source

Molecular Formula C₄H₁₀N₂O PubChem[1]

Molecular Weight 102.13 g/mol PubChem[1]

Predicted Melting Point Not available

Predicted Boiling Point Not available

CAS Number 5959-32-0 PubChem[1]
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Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the melting and boiling points of a compound such as 3-aminobutanamide.

Determination of Melting Point (Capillary Tube Method)
This method is suitable for solid compounds.

Materials:

Dry sample of 3-aminobutanamide

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 3-aminobutanamide sample is completely dry. If

necessary, grind the crystalline sample into a fine powder using a mortar and pestle.

Loading the Capillary Tube: Pack the powdered sample into the open end of a capillary tube

to a depth of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard

surface to compact the sample.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

For a preliminary measurement, heat the sample rapidly to get an approximate melting

range.

For an accurate measurement, repeat the process with a fresh sample. Heat rapidly to

about 15-20°C below the approximate melting point, then reduce the heating rate to 1-2°C
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per minute.

Observation: Record the temperature at which the first liquid appears (the beginning of the

melting range) and the temperature at which the last solid particle liquefies (the end of the

melting range). A pure substance will typically have a sharp melting range of 1-2°C.

Determination of Boiling Point (Micro Boiling Point
Method)
This method is suitable for liquid compounds.

Materials:

Liquid sample of 3-aminobutanamide

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

Sample Preparation: Add a small amount (approximately 0.5 mL) of the liquid 3-
aminobutanamide sample to the small test tube.

Capillary Inversion: Place the capillary tube into the test tube with the open end down.

Apparatus Setup: Attach the test tube to the thermometer using a rubber band or wire,

ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath. Heat the bath gradually.
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Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. Continue heating until the bubbling is continuous and rapid.

Cooling and Measurement: Turn off the heat and allow the bath to cool slowly. The boiling

point is the temperature at which the stream of bubbles stops and the liquid just begins to

enter the capillary tube.

Workflow for Compound Characterization
As no specific signaling pathways involving 3-aminobutanamide have been prominently

documented, the following diagram illustrates a general workflow for the physicochemical and

biological characterization of a novel chemical entity.
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Physicochemical Characterization

Biological Evaluation

Drug Development

Synthesis & Purification

Structural Elucidation (NMR, MS)

Purity Analysis (HPLC, GC)

Melting Point Determination Boiling Point Determination Solubility Assessment

In Vitro Assays (e.g., Enzyme Inhibition)

Cell-Based Assays (e.g., Cytotoxicity)

In Vivo Studies (Animal Models)

ADME/Tox Studies

Formulation Development

Clinical Trials

Click to download full resolution via product page

General workflow for chemical compound characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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